1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

• IUPAC Name: 1-methyl-2-oxopyridine-4-carboxylic acid
• InChI: InChI=1S/C7H7NO3/c1-8-3-2-5(7(10)11)4-6(8)9/h2-4H,1H3,(H,10,11)
• InChI Key: XUKWOJNDLIOXSC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)O
• Molecular Formula: C7H7NO3
• DSSTOX Substance ID: DTXSID20356132
• Molecular Weight: 153.14 g/mol
• CAS RN: 33972-97-3

Description

1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is a heterocyclic compound and a pyridine derivative. It is a pharmaceutical intermediate.

Molecular Structure Analysis

The molecular formula of 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is C7H7NO3. Its molecular weight is 153.13500. The exact mass is 153.04300.

Physical And Chemical Properties Analysis

1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid has a density of 1.381g/cm3. Its boiling point is 329.6ºC at 760 mmHg. The flash point is 153.2ºC. The LogP value is 0.08350, and the index of refraction is 1.577.

Scientific Research Applications

• Hydrogen Bonding Studies : 1,2-dialkyl-4-oxo-1,4-dihydropyridin-3-yloxyethanoic acids, closely related to 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid, have been synthesized and studied for hydrogen bonding using NMR spectroscopy and X-ray crystallography. These studies are crucial for understanding molecular interactions in chemical and biological systems (Dobbin et al., 1993).

• Diversity-Oriented Synthesis : Research on diversity-oriented synthesis of 1-substituted 4-aryl-6-oxo-1,6-dihydropyridine-3-carboxamides, which include structures similar to the compound , reveals its potential for creating a variety of derivatives. Such approaches are valuable for drug discovery and development (Baškovč et al., 2012).

• Synthesis of Pyridine Derivatives : The synthesis of methyl 4-aryl-6-oxo-5-cyano-1,6-dihydropyridine-2-carboxylates and related compounds demonstrates the chemical versatility of dihydropyridine derivatives. Such compounds are important in organic chemistry and pharmaceutical sciences (Maryasov et al., 2021).

• Gastric Antisecretory Properties : Certain 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, structurally similar to the compound , have been found to possess potent gastric antisecretory properties. This indicates potential applications in the treatment of gastrointestinal disorders (Santilli et al., 1987).

• Cardiovascular Activity : Nitriles of 4-aryl-5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid, related to the compound , have been synthesized and studied for cardiovascular activity. This research has implications for developing new cardiovascular drugs (Krauze et al., 2004).

• Inhibitors of 11β-hydroxysteroid Dehydrogenase Type 1 : Research on derivatives of 1,2-dihydropyridines, including 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid, has been directed toward developing inhibitors of 11β-hydroxysteroid dehydrogenase type 1, a target for type-2 diabetes treatment (Latli et al., 2017).

• Enantioselective Reductions : Chiral bridged macrocyclic 1,4-dihydropyridines, related to the compound of interest, have been synthesized and examined for enantioselective reductions. This research is important in the field of asymmetric synthesis, which is a key aspect of medicinal chemistry (Talma et al., 1985).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various cellular targets, influencing a range of biological processes .

Mode of Action

It’s likely that the compound interacts with its targets in a manner that alters their function, leading to downstream effects .

Biochemical Pathways

Similar compounds have been shown to influence various biochemical pathways, leading to a range of cellular responses .

Pharmacokinetics

The compound’s bioavailability would be influenced by these properties, which determine how it is absorbed and distributed within the body, how it is metabolized, and how it is excreted .

Result of Action

Similar compounds have been shown to exert a range of effects at the molecular and cellular levels .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid . These factors could include the pH of the environment, the presence of other compounds, and the specific conditions within the cell .

Synthesis routes and methods I

Procedure details

To a stirred solution of methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate (1 g, 1.0 eq) in 25 mL MeOH was added a solution of LiOHH2O (755 mg, 3.0 eq) in 5 mL water at rt. The reaction was then stirred at rt for 2 h. Then the solvent was removed in vacuo, and water was added to the residue, followed by addition of 3N HCl (aq) to adjust pH=1˜3. The product was collected by filtration and washed with water to give the product as white solid (540 mg, 60% yield). 1H NMR (400 MHz, DMSO-d6) δ 13.56 (brs, 1H), 7.80 (d, J=7.2 Hz, 1H), 6.83 (d, J=1.6 Hz, 1H), 6.53 (d, J=6.8 Hz, 1.6 Hz, 1H), 3.46 (s, 3H).

Synthesis routes and methods II

Procedure details

A solution of N-methyl-4-methoxycarbonylpyridinium iodide (2.00 g, 7.16 mmol) in water (10 mL) at room temperature was treated sequentially with 14M sodium hydroxide (1.0 mL) and 1.8M K3Fe(CN)6 (1.5 mL), stirred for 4 hours, treated again with 1.8M K3Fe(CN)6 once per hour for 4 hours, heated at 55° C. for one hour, cooled to room temperature, and treated with 6M HCl to pH 3. The precipitate was collected, washed with ether and dried under vacuum to provide 1.00 g of the desired product.